Osmium (IV) oxide
Overview
Description
Osmium (IV) oxide is an inorganic compound with the chemical formula OsO₂. It typically exists as a brown to black crystalline powder, although single crystals can appear golden and exhibit metallic conductivity. The compound crystallizes in the rutile structural motif, similar to the mineral rutile .
Preparation Methods
Osmium (IV) oxide can be synthesized through the reaction of osmium with various oxidizing agents, including sodium chlorate, osmium tetroxide, and nitric oxide at approximately 600°C . Additionally, large crystals of osmium dioxide can be obtained using chemical transport methods, where a typical transport agent is oxygen via the reversible formation of volatile osmium tetroxide .
Chemical Reactions Analysis
Osmium (IV) oxide undergoes several types of chemical reactions:
Oxidation: This compound can be oxidized to osmium tetroxide (OsO₄) in the presence of oxygen.
Reduction: It can be reduced by hydrogen to form osmium metal.
Substitution: This compound reacts with dilute hydrochloric acid, indicating its susceptibility to substitution reactions.
Common reagents used in these reactions include oxygen, hydrogen, and hydrochloric acid. Major products formed from these reactions include osmium tetroxide and osmium metal .
Scientific Research Applications
Osmium (IV) oxide has a wide range of scientific research applications:
Mechanism of Action
The mechanism by which osmium dioxide exerts its effects involves its interaction with molecular targets and pathways. For instance, in biological systems, osmium dioxide binds to lipids, making it useful for staining tissues in microscopy . In catalytic applications, osmium dioxide facilitates various chemical reactions by providing active sites for reactants .
Comparison with Similar Compounds
Osmium (IV) oxide can be compared with other osmium compounds such as osmium tetroxide (OsO₄) and osmium (IV) chloride (OsCl₄). Unlike osmium tetroxide, which is highly toxic and volatile, osmium dioxide is not toxic and does not dissolve in water . Osmium tetroxide is widely used as a staining agent in electron microscopy, while osmium dioxide finds applications in catalysis and material science .
Similar compounds include:
Osmium tetroxide (OsO₄): Known for its use in biological staining and its high toxicity.
Osmium (IV) chloride (OsCl₄): Used in the synthesis of other osmium compounds.
This compound’s unique properties, such as its non-toxicity and metallic conductivity, make it distinct from these similar compounds .
Properties
IUPAC Name |
dioxoosmium |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2O.Os |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSXHWVKGUXMUQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Os]=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O2Os |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12036-02-1 |
Source
|
| Record name | Osmium oxide (OsO2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12036-02-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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